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Compound Name: fluorophenyl)ethan-1-ol
hydrochloride

CAS No.: 1245623-52-2

Cat. No.: B1376252
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A Guide for Researchers in Medicinal Chemistry and Drug Development

Introduction

Venlafaxine, a potent serotonin-norepinephrine reuptake inhibitor (SNRI), is a widely prescribed
medication for the treatment of major depressive disorder and anxiety disorders. Its unique
dual-mechanism of action has spurred significant interest in the development of analogues to
explore structure-activity relationships (SAR), enhance therapeutic efficacy, improve
pharmacokinetic profiles, and reduce side effects. This application note details a robust and
modular synthetic strategy for generating a diverse library of venlafaxine analogues. The core
of this approach is the convergent synthesis pathway that couples substituted cyclohexanone
derivatives with versatile 2-amino-2-phenylethanol scaffolds, primarily through a reductive
amination reaction. We will provide a detailed explanation of the chemical principles, step-by-
step protocols, and methods for validation and characterization.

Core Synthetic Strategy: A Retrosynthetic Analysis
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The power of this synthetic approach lies in its convergent design. By preparing two classes of
precursors—substituted cyclohexanones and substituted 2-amino-2-phenylethanols—a wide
array of final compounds can be generated from a small number of key intermediates. The

retrosynthetic analysis below illustrates the primary disconnection that forms the basis of our
strategy.

Venlafaxine Analogue

Key Disconnection
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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